[4-[2-[3-(3-Amino-1-hydroxy-3-oxopropyl)-18-(hexadecanoylamino)-11,20,21,25-tetrahydroxy-15-(1-hydroxyethyl)-26-methyl-2,5,8,14,17,23-hexaoxo-1,4,7,13,16,22-hexazatricyclo[22.3.0.09,13]heptacosan-6-yl]-2-hydroxyethyl]-2-hydroxyphenyl] hydrogen sulfate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
[4-[2-[3-(3-Amino-1-hydroxy-3-oxopropyl)-18-(hexadecanoylamino)-11,20,21,25-tetrahydroxy-15-(1-hydroxyethyl)-26-methyl-2,5,8,14,17,23-hexaoxo-1,4,7,13,16,22-hexazatricyclo[22.3.0.09,13]heptacosan-6-yl]-2-hydroxyethyl]-2-hydroxyphenyl] hydrogen sulfate is a natural product found in Coleophoma empetri with data available.
Scientific Research Applications
Molecular Structure and Binding Properties
Research indicates that macrocyclic compounds, similar in complexity to the compound , exhibit unique structural properties, particularly in their interaction with water molecules. For instance, Declercq et al. (1997) studied a 21-membered macrocycle that forms a 1:1 inclusion compound with water, highlighting the intricate host-guest hydrogen bonding and the spatial arrangement within the macrocyclic cavity (Declercq, Delangle, Dutasta, Oostenryck, & Tinant, 1997).
Synthesis and Transformation
The synthesis and transformation of complex molecules are critical in understanding their potential applications. Nishimura and Umezawa (1982) demonstrated the transformation of a D-sugar moiety into L-sugar, which is an important process in the synthesis of complex organic compounds (Nishimura & Umezawa, 1982). Similarly, Tatsuta et al. (1994) explored the preparation of a compound integral to the synthesis of cephem antibiotics, showing the versatility in synthesizing complex organic structures (Tatsuta, Miura, Gunji, Tamai, Yoshida, Inagaki, & Kurita, 1994).
Novel Compound Synthesis
Research into novel compounds often yields insights into their potential applications. Manjunatha (2006) synthesized novel hydrogen sulphates by heterocyclisation of specific compounds, an approach that could be relevant for synthesizing the compound (Manjunatha, 2006). Additionally, Brennan, Richardson, and Stoodley (1983) demonstrated the synthesis of β-lactam antibiotics, providing a template for the synthesis of complex organic compounds with potential medicinal applications (Brennan, Richardson, & Stoodley, 1983).
Properties
Molecular Formula |
C51H82N8O20S |
---|---|
Molecular Weight |
1159.3 g/mol |
IUPAC Name |
[4-[2-[3-(3-amino-1-hydroxy-3-oxopropyl)-18-(hexadecanoylamino)-11,20,21,25-tetrahydroxy-15-(1-hydroxyethyl)-26-methyl-2,5,8,14,17,23-hexaoxo-1,4,7,13,16,22-hexazatricyclo[22.3.0.09,13]heptacosan-6-yl]-2-hydroxyethyl]-2-hydroxyphenyl] hydrogen sulfate |
InChI |
InChI=1S/C51H82N8O20S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-39(67)53-31-23-36(65)47(71)57-49(73)43-44(68)27(2)25-59(43)51(75)42(35(64)24-38(52)66)56-48(72)41(34(63)21-29-18-19-37(33(62)20-29)79-80(76,77)78)55-46(70)32-22-30(61)26-58(32)50(74)40(28(3)60)54-45(31)69/h18-20,27-28,30-32,34-36,40-44,47,60-65,68,71H,4-17,21-26H2,1-3H3,(H2,52,66)(H,53,67)(H,54,69)(H,55,70)(H,56,72)(H,57,73)(H,76,77,78) |
InChI Key |
GFEXQVWXQYCVIC-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCCCCCCCCC(=O)NC1CC(C(NC(=O)C2C(C(CN2C(=O)C(NC(=O)C(NC(=O)C3CC(CN3C(=O)C(NC1=O)C(C)O)O)C(CC4=CC(=C(C=C4)OS(=O)(=O)O)O)O)C(CC(=O)N)O)C)O)O)O |
Synonyms |
FR 220897 FR-220897 FR220897 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.